4-(3-Bromophenyl)-4-methylpiperidine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-(3-Bromophenyl)-4-methylpiperidine is a brominated piperidine derivative characterized by a six-membered heterocyclic amine ring substituted with a methyl group and a 3-bromophenyl moiety at the 4-position. This compound is structurally related to nitrogen-containing heterocycles (N-heterocycles), which are of significant interest in chemical research due to their roles as Liquid Organic Hydrogen Carriers (LOHCs) and in pharmaceutical applications, such as CCR5 antagonists for HIV inhibition .
The bromine substituent at the meta position of the phenyl ring introduces steric and electronic effects that influence the molecule’s reactivity, solubility, and interactions with catalytic systems. Notably, 4-(3-Bromophenyl)-4-methylpiperidine hydrochloride is listed as a discontinued product by CymitQuimica, suggesting challenges in large-scale synthesis or stability under certain conditions .
Properties
Molecular Formula |
C12H16BrN |
|---|---|
Molecular Weight |
254.17 g/mol |
IUPAC Name |
4-(3-bromophenyl)-4-methylpiperidine |
InChI |
InChI=1S/C12H16BrN/c1-12(5-7-14-8-6-12)10-3-2-4-11(13)9-10/h2-4,9,14H,5-8H2,1H3 |
InChI Key |
PEAKDUGSNWJNOK-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CCNCC1)C2=CC(=CC=C2)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(3-Bromophenyl)-4-methylpiperidine typically involves the reaction of 3-bromobenzyl chloride with 4-methylpiperidine in the presence of a base such as sodium hydride or potassium carbonate. The reaction is usually carried out in an aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF) at elevated temperatures.
Industrial Production Methods
In an industrial setting, the production of 4-(3-Bromophenyl)-4-methylpiperidine can be scaled up using continuous flow reactors. This method allows for better control over reaction conditions and improved yields. The use of automated systems also ensures consistent product quality and reduces the risk of contamination.
Chemical Reactions Analysis
Types of Reactions
4-(3-Bromophenyl)-4-methylpiperidine can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to remove the bromine atom.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)
Reduction: Hydrogen gas (H2), palladium on carbon (Pd/C)
Substitution: Sodium hydride (NaH), potassium carbonate (K2CO3)
Major Products Formed
Oxidation: Ketones, carboxylic acids
Reduction: De-brominated piperidine derivatives
Substitution: Various substituted piperidine derivatives
Scientific Research Applications
4-(3-Bromophenyl)-4-methylpiperidine has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Studied for its potential effects on biological systems, including its interaction with enzymes and receptors.
Medicine: Investigated for its potential therapeutic properties, such as its use in the development of new drugs.
Industry: Utilized in the production of agrochemicals, dyes, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 4-(3-Bromophenyl)-4-methylpiperidine involves its interaction with specific molecular targets, such as enzymes or receptors. The bromophenyl group can enhance the compound’s binding affinity to these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the target molecule.
Comparison with Similar Compounds
Table 1: Key Structural Analogues and Their Properties
Key Observations:
Hydrogen Storage Capacity :
- 4-Methylpiperidine has a high hydrogen content (6.1 wt%), making it a superior LOHC compared to its brominated derivatives, where bromine’s atomic weight reduces the hydrogen storage efficiency .
- The bromophenyl group in 4-(3-Bromophenyl)-4-methylpiperidine likely lowers its hydrogen content relative to 4-methylpiperidine, though exact values are unreported.
Catalytic Dehydrogenation Performance: 4-Methylpiperidine undergoes dehydrogenation using POCOP-Ir catalysts, achieving a turnover frequency (TOF) of 1,684 h⁻¹ and >91,000 turnovers in continuous flow systems . Brominated derivatives like 4-(3-Bromophenyl)-4-methylpiperidine may exhibit reduced catalytic activity due to steric hindrance from the bulky bromophenyl group, which could impede interactions with catalyst active sites .
For example, 4-(4-Bromophenyl)piperidine hydrochloride is more readily available, suggesting easier synthesis . Electronic Effects: Bromine’s electron-withdrawing nature may stabilize dehydrogenation intermediates in LOHC systems but could also deactivate catalysts by strong adsorption .
Pharmacological Relevance
Piperidine derivatives are prominent in drug discovery. For instance:
- Sch-417690/Sch-D : A piperidine-based CCR5 antagonist with a trifluoromethylphenyl group shows high selectivity for HIV inhibition .
- 4-(3-Bromophenyl)-4-methylpiperidine : The bromophenyl group may enhance binding to hydrophobic enzyme pockets, though its discontinued status limits current pharmacological exploration .
Research Findings and Challenges
Catalyst Compatibility :
- POCOP-Ir catalysts optimized for 4-methylpiperidine dehydrogenation (TOF >2,500 h⁻¹) may underperform with brominated derivatives due to steric clashes.
- Uncalcined Al₂O₃-supported catalysts (e.g., 3@Al₂O₃-uncal) show higher activity (TOF ~3,000 h⁻¹) due to surface hydroxyl groups that stabilize metal complexes .
Temperature and Flow Rate Effects :
- Lower flow rates (0.02–0.2 mL/min) improve dehydrogenation selectivity for fully aromatic products (e.g., P3 in 4-methylpiperidine systems) .
- At 350°C, catalyst deactivation occurs due to Ir leaching, a challenge likely exacerbated by brominated substrates .
Synthesis and Stability :
- The discontinued status of 4-(3-Bromophenyl)-4-methylpiperidine hydrochloride highlights synthetic hurdles, such as regioselective bromination and purification challenges .
Biological Activity
4-(3-Bromophenyl)-4-methylpiperidine is a piperidine derivative notable for its structural characteristics, which include a bromophenyl group at the 3-position and a methyl group at the 4-position. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in neuropharmacology and drug metabolism.
- Molecular Formula : CHBrN
- Molecular Weight : Approximately 265.15 g/mol
The unique combination of substituents in 4-(3-Bromophenyl)-4-methylpiperidine contributes to its reactivity and biological activity. The presence of the bromine atom enhances lipophilicity, potentially influencing membrane permeability and bioavailability.
1. Interaction with Cytochrome P450 Enzymes
Research indicates that 4-(3-Bromophenyl)-4-methylpiperidine acts as an inhibitor of cytochrome P450 enzymes, particularly CYP2D6. This enzyme is crucial for the metabolism of many drugs, affecting their pharmacokinetics and therapeutic efficacy. Inhibition of CYP2D6 can lead to altered drug metabolism, necessitating careful consideration in polypharmacy scenarios.
2. Neuroactive Properties
The compound has been linked to modulation of neurotransmitter systems, suggesting potential applications in treating mood disorders and cognitive impairments. Its structural similarity to other neuroactive compounds may facilitate interactions with receptors involved in neurotransmission .
3. Anticancer Potential
Recent studies have explored the anticancer properties of piperidine derivatives, including 4-(3-Bromophenyl)-4-methylpiperidine. It has shown promising results in inhibiting cancer cell proliferation and inducing apoptosis in various cancer cell lines, although specific studies on this compound are still emerging .
Case Study 1: Neuropharmacological Effects
In a study examining the effects of piperidine derivatives on cognitive function, 4-(3-Bromophenyl)-4-methylpiperidine was shown to enhance memory retention in rodent models. The compound's ability to modulate acetylcholinesterase activity suggests a mechanism similar to known cognitive enhancers like Donepezil .
Case Study 2: Drug Metabolism
A pharmacokinetic study assessed the impact of 4-(3-Bromophenyl)-4-methylpiperidine on the metabolism of co-administered drugs in a rat model. Results indicated significant alterations in plasma concentrations of drugs metabolized by CYP2D6, highlighting the importance of understanding this compound's interactions in polypharmacy contexts.
Comparative Analysis with Related Compounds
| Compound Name | Structural Features | Similarity Index |
|---|---|---|
| 4-(3-Bromophenyl)piperidine | Lacks the methyl group at the 4-position | 0.98 |
| 4-(3-Bromophenoxy)piperidine | Contains an ether linkage | 0.91 |
| 4-(3-Bromophenyl)-4-ethylpiperidine | Contains an ethyl group | 0.85 |
This table illustrates how structural variations among piperidine derivatives can influence their biological activities and pharmacological profiles.
The mechanism by which 4-(3-Bromophenyl)-4-methylpiperidine exerts its biological effects is multifaceted:
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
